1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-bromo-2,6-difluorophenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C14H12BrF2NO2S.ClH/c15-9-5-11(16)14(12(17)6-9)20-7-10(19)8-21-13-3-1-2-4-18-13;/h1-6,10,19H,7-8H2;1H
• InChI Key: PKCQZYCJELXPMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(COC2=C(C=C(C=C2F)Br)F)O.Cl
• Molecular Formula: C14H13BrClF2NO2S
• Molecular Weight: 412.7 g/mol
• CAS No.: 1323330-62-6

Description

1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, also known as BDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BDP is a beta-adrenergic receptor agonist, which means that it can activate the beta-adrenergic receptors in the body. These receptors are involved in a wide range of physiological processes, including the regulation of heart rate, blood pressure, and metabolism.

Scientific Research Applications

Synthesis and Derivatization Techniques

Research efforts have focused on developing efficient synthetic routes and derivatization strategies for compounds with complex structures, including those containing bromo, fluoro, and pyridyl groups. For example, the synthesis of labeled phosphodiesterase 4 inhibitors and their metabolites has been achieved through multi-step processes, demonstrating methods applicable to similarly structured compounds (Ochi et al., 2014). Furthermore, the creation of novel bromo-substituted derivatives for material science applications showcases techniques for incorporating bromo and fluoro groups into complex molecules (Saady et al., 2021).

Crystal Structure and Molecular Analysis

The investigation of crystal and molecular structures provides insight into the physical and chemical properties of bromo- and fluoro-substituted compounds. Studies on compounds such as 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine have revealed details about molecular geometry, hydrogen bonding, and π-π interactions, which are critical for understanding reactivity and interaction mechanisms (Rodi et al., 2013).

Pharmacological Applications

While the focus is on excluding drug use and dosage information, it's worth noting that the structural features present in "1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride" suggest potential for pharmacological exploration. Compounds with similar structural frameworks have been studied for their receptor antagonistic activities and antibacterial properties , indicating a possible avenue for developing new therapeutic agents (Grimwood et al., 2011).

Material Science and Corrosion Inhibition

The functionalities present in the compound of interest may lend themselves to applications in material science, particularly in corrosion inhibition. Research on imidazo[4,5-b] pyridine derivatives has demonstrated their effectiveness as corrosion inhibitors, suggesting a potential role for similar compounds in protecting metals and alloys in aggressive environments (Saady et al., 2021).